Ethyl (Z)-((1-(N-((p-hydroxyamidino)benzoyl)-L-alanyl)-4-piperidyl)oxy)acetate
Ethyl (Z)-((1-(N-((p-hydroxyamidino)benzoyl)-L-alanyl)-4-piperidyl)oxy)acetate
Brand Name:
Vulcanchem
CAS No.:
172927-65-0
VCID:
VC0069945
InChI:
InChI=1S/C20H28N4O6/c1-3-29-17(25)12-30-16-8-10-24(11-9-16)20(27)13(2)22-19(26)15-6-4-14(5-7-15)18(21)23-28/h4-7,13,16,28H,3,8-12H2,1-2H3,(H2,21,23)(H,22,26)/t13-/m0/s1
SMILES:
CCOC(=O)COC1CCN(CC1)C(=O)C(C)NC(=O)C2=CC=C(C=C2)C(=NO)N
Molecular Formula:
C20H28N4O6
Molecular Weight:
420.5 g/mol
Ethyl (Z)-((1-(N-((p-hydroxyamidino)benzoyl)-L-alanyl)-4-piperidyl)oxy)acetate
CAS No.: 172927-65-0
Main Products
VCID: VC0069945
Molecular Formula: C20H28N4O6
Molecular Weight: 420.5 g/mol
CAS No. | 172927-65-0 |
---|---|
Product Name | Ethyl (Z)-((1-(N-((p-hydroxyamidino)benzoyl)-L-alanyl)-4-piperidyl)oxy)acetate |
Molecular Formula | C20H28N4O6 |
Molecular Weight | 420.5 g/mol |
IUPAC Name | ethyl 2-[1-[(2S)-2-[[4-[(E)-N'-hydroxycarbamimidoyl]benzoyl]amino]propanoyl]piperidin-4-yl]oxyacetate |
Standard InChI | InChI=1S/C20H28N4O6/c1-3-29-17(25)12-30-16-8-10-24(11-9-16)20(27)13(2)22-19(26)15-6-4-14(5-7-15)18(21)23-28/h4-7,13,16,28H,3,8-12H2,1-2H3,(H2,21,23)(H,22,26)/t13-/m0/s1 |
Standard InChIKey | WBNUCLPUOSXSNJ-ZDUSSCGKSA-N |
Isomeric SMILES | CCOC(=O)COC1CCN(CC1)C(=O)[C@H](C)NC(=O)C2=CC=C(C=C2)/C(=N\O)/N |
SMILES | CCOC(=O)COC1CCN(CC1)C(=O)C(C)NC(=O)C2=CC=C(C=C2)C(=NO)N |
Canonical SMILES | CCOC(=O)COC1CCN(CC1)C(=O)C(C)NC(=O)C2=CC=C(C=C2)C(=NO)N |
Synonyms | ((1-(2-((4-(amino(hydroxyimino)methyl)benzoyl)amino)-1-oxopropyl)-4-piperidinyl)oxy)acetic acid ethyl ester Ro 48-3657 Ro-48-3657 sibrafiban |
PubChem Compound | 5491394 |
Last Modified | Nov 11 2021 |
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